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Compound of Interest

Compound Name: Trichloro(dichlorophenyl)silane

Cat. No.: B1590864

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known physical properties of
dichlorophenyltrichlorosilane (CAS No: 27137-85-5). Due to a notable lack of publicly available
data on the temperature-dependent physical properties of this compound, this document also
outlines detailed experimental protocols for their determination, with special consideration for
the material's hazardous and reactive nature.

Summary of Known Physical Properties

Quantitative data for the physical properties of dichlorophenyltrichlorosilane is sparse in the
available literature. The existing data points are summarized in the table below. It is important
to note that these are single-value measurements and do not describe the behavior of the
substance across a range of temperatures.
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Physical Property Value Conditions Source(s)
Boiling Point 260 °C (500 °F) At 760 mmHg [1112113114]
N ) Temperature not
Specific Gravity 1.562 - [11[3]
specified
, Temperature not
Density 1.553 g/cm3 -~ [4115]
specified
Flash Point 141.1 °C (286 °F) Not specified [1112][3][6]
Vapor Pressure ~1 mmHg At 18 °C [2]
Molecular Weight 280.44 g/mol Not applicable [1112][3]
) Temperature not
Refractive Index 1.5640 [4]

specified

Note: Dichlorophenyltrichlorosilane is a mixture of isomers.[2] Physical properties may vary

slightly between different isomeric compositions.

Reactivity and Handling Considerations

Dichlorophenyltrichlorosilane is a corrosive and moisture-sensitive compound.[1][2][3][5][7] It

reacts vigorously with water, including atmospheric moisture, to produce corrosive hydrogen

chloride gas.[1][2][3][5] This reactivity necessitates the use of specialized handling techniques

and experimental setups to ensure the safety of personnel and the integrity of the

measurements. All experimental work should be conducted in a well-ventilated fume hood, and

appropriate personal protective equipment (PPE), including acid-resistant gloves, safety

goggles, and a lab coat, must be worn.

Experimental Protocols for Determining
Temperature-Dependent Physical Properties

The following sections outline the methodologies for determining the key physical properties of

dichlorophenyltrichlorosilane as a function of temperature.

Density Measurement
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The density of a liquid is its mass per unit volume. For a corrosive and moisture-sensitive liquid
like dichlorophenyltrichlorosilane, a sealed-tube method is recommended.

Methodology:

o Sample Preparation: All manipulations of dichlorophenyltrichlorosilane should be performed
under an inert atmosphere (e.g., nitrogen or argon) in a glove box to prevent contact with
moisture.

e Apparatus: A pycnometer of a known volume, made of an inert material such as borosilicate
glass, should be used.

e Procedure:

o

The empty pycnometer is first weighed.

o The pycnometer is filled with dichlorophenyltrichlorosilane inside the inert atmosphere of a
glove box.

o The filled pycnometer is sealed and then weighed again to determine the mass of the
liquid.

o The sealed pycnometer is placed in a temperature-controlled bath and allowed to
equilibrate at the desired temperature.

o The volume of the pycnometer at that temperature (which should be pre-calibrated) is
used to calculate the density.

o This procedure is repeated at various temperatures to obtain a density vs. temperature
profile.

Viscosity Measurement

Viscosity is a measure of a fluid's resistance to flow. For corrosive liquids, a rotational
viscometer with corrosion-resistant components is a suitable choice.

Methodology:
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o Apparatus: A rotational viscometer with a spindle and sample cup made of or coated with a
corrosion-resistant material (e.g., glass, PFA). The viscometer should be equipped with a
sealed sample chamber to prevent exposure to atmospheric moisture.

e Procedure:

[e]

The sample cup is filled with dichlorophenyltrichlorosilane under an inert atmosphere.
o The spindle is immersed in the liquid, and the sample chamber is sealed.
o The sample is brought to the desired temperature using a circulating bath.

o The spindle is rotated at a known speed, and the torque required to overcome the viscous
drag of the fluid is measured.

o The viscosity is calculated from the torque, the rotational speed, and the geometry of the
spindle.

o Measurements are repeated at different temperatures to determine the viscosity-
temperature relationship.

Vapor Pressure Measurement

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its
condensed phases at a given temperature. For low-volatility and reactive compounds, a static
or effusion method is appropriate.

Methodology (Static Method):

o Apparatus: A static vapor pressure apparatus consisting of a sample container connected to
a pressure transducer. The entire system must be made of corrosion-resistant materials and
be vacuum-tight.

e Procedure:

o A small amount of dichlorophenyltrichlorosilane is placed in the sample container under an
inert atmosphere.
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o The apparatus is evacuated to remove any air and volatile impurities.
o The sample is then heated to the desired temperature in a thermostatically controlled bath.

o The system is allowed to reach equilibrium, at which point the pressure measured by the
transducer is the vapor pressure of the substance at that temperature.

o This process is repeated for a range of temperatures to obtain the vapor pressure curve.

Boiling Point Confirmation

While a boiling point is reported, it can be experimentally confirmed and its pressure
dependence determined using a distillation or reflux method under controlled conditions.

Methodology (Distillation):

o Apparatus: A standard distillation apparatus with ground glass joints, ensuring all
components are dry. The system should be connected to an inert gas line to prevent the
ingress of moisture.

e Procedure:

[¢]

The distillation flask is charged with dichlorophenyltrichlorosilane and a few boiling chips
under an inert atmosphere.

o The liquid is heated gently.

o The temperature is monitored with a thermometer placed at the vapor outlet to the
condenser.

o The boiling point is the temperature at which the vapor and liquid are in equilibrium, and a
steady temperature is observed during distillation.

o By connecting the apparatus to a vacuum line, the boiling point at reduced pressures can
also be determined.
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Logical Workflow for Physical Property
Determination

The following diagram illustrates a generalized workflow for the experimental determination of a
physical property of a hazardous and reactive compound like dichlorophenyltrichlorosilane.
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Experimental Workflow for Physical Property Determination of Dichlorophenyltrichlorosilane

Preparation

Safety Review and PPE Selection

Sample Acquisition and Purity Check

Apparatus Preparation (Cleaning, Drying, Assembly)

Experimentation (Inert Atmosphere)

Sample Handling in Glove Box

Physical Property Measurement at T1

Temperature Change to T2, T3... Data Collection

Post-Experiment

4______________________________
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Reporting of Results
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Caption: Generalized workflow for determining a physical property of
dichlorophenyltrichlorosilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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